Cas no 1806894-39-2 (4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine)

• Product Name: 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine
• CAS No: 1806894-39-2
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4810784
• Update Time: 2025-07-20

4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-2-5(12)7(8(10)11)6(3-9)13-4/h2,8H,3H2,1H3,(H2,12,13)
• InChI Key： ZVPOFDFMULZBAQ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(C)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine

Recent Advances in the Study of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine (CAS: 1806894-39-2)

The compound 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine (CAS: 1806894-39-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex molecules.

One of the key areas of research has been the optimization of synthetic routes for 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity while reducing environmental impact. The method employs a novel catalytic system that minimizes the formation of by-products, making it more suitable for industrial-scale production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

In addition to its synthetic utility, the biological activity of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine has been a focus of recent investigations. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, which are often targeted in cancer therapy. Researchers are now exploring its potential as a scaffold for the development of novel kinase inhibitors. A recent preprint on bioRxiv (2024) highlighted its interaction with the ATP-binding site of a specific kinase, providing a structural basis for further optimization.

Another promising application of this compound lies in agrochemical research. Its difluoromethyl and chloromethyl groups make it a versatile intermediate for the synthesis of pesticides and herbicides. A study in the journal Pest Management Science (2023) reported that derivatives of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine exhibited potent herbicidal activity against a broad spectrum of weeds, with low toxicity to non-target organisms. These findings suggest that this compound could play a role in the development of next-generation, environmentally friendly agrochemicals.

Despite these advancements, challenges remain in the widespread adoption of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed through further research. However, the compound's versatility and the recent progress in its synthesis and application make it a compelling subject for ongoing study. Future research directions may include the exploration of its enantiomeric forms, the development of more efficient synthetic methodologies, and the evaluation of its pharmacokinetic properties in vivo.

In conclusion, 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine (CAS: 1806894-39-2) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a promising candidate for further development in drug discovery and agrochemical applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of novel therapeutics and agricultural solutions.